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Compound of Interest |

Compound Name: 2-Chloro-n-octylacetamide

CAS No.: 20368-12-1

Cat. No.: B11967224
Technical Safety Guide: 2-Chloro-N-
octylacetamide

CAS Registry Number: 20368-12-1 Molecular Formula: C10H20CINO Synonyms: N-Octyl-2-
chloroacetamide; Chloroacetic acid octylamide[1][2]

Part 1: Physiochemical Identity & Reactivity Profile

2-Chloro-N-octylacetamide is a functionalized

-haloacetamide.[2] Unlike its hydrophilic parent (2-chloroacetamide), the addition of an octyl
chain drastically alters its partition coefficient (LogP), making it highly lipophilic. This property
facilitates rapid dermal absorption, increasing the systemic risk profile compared to shorter-
chain analogs.
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Property

Value | Characteristic

Technical Note

Molecular Weight

205.73 g/mol

Physical State

Low-melting Solid / Waxy Solid

Critical: Melting point is 37.3—
38.3 °C [1].[3] It may appear
as an oil or semi-solid in warm
labs (>25°C).

Solubility

Soluble in DCM, EtOH, DMSO;

Poor in Water

High lipophilicity drives

membrane permeability.

Reactivity Class

Electrophile (SN2)

The

-carbon is susceptible to
nucleophilic attack, particularly
by thiols (-SH).

Purity Markers

1H NMR:

4.05 (s, 2H, CI-CH2)

Diagnostic singlet for the

chloroacetyl group [1].

Part 2: Toxicology & Mechanism of Action (The

“Why")[2]

The primary hazard of 2-Chloro-N-octylacetamide is not merely acute toxicity, but

sensitization and cellular alkylation.

Mechanism: Cysteine Alkylation & Haptenization

The chlorine atom on the

-carbon is a good leaving group. In physiological environments, this molecule acts as a
"warhead," targeting nucleophilic cysteine residues on proteins.

» Direct Toxicity: Alkylation of glutathione (GSH) depletes cellular antioxidant reserves, leading

to oxidative stress.

o Sensitization (Allergy): The compound binds to skin proteins (e.g., keratin, albumin) forming
a "hapten-carrier" complex. The immune system recognizes this complex as foreign,
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triggering a T-cell mediated response (Contact Dermatitis).

Diagram 1: Mechanism of Protein Alkylation This diagram illustrates the SN2 attack of a protein
cysteine residue on the 2-Chloro-N-octylacetamide molecule.[2]
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Caption: The SN2 reaction pathway where the thiol group of a protein displaces the chloride,
forming a stable covalent bond (Haptenization).[2]

Part 3: Operational Safety & Control Banding

Because this compound melts near body temperature, it poses a unique "phase-change” risk. It
may behave as a solid during weighing but liquefy upon contact with warm gloves or skin,
accelerating permeation.

Personal Protective Equipment (PPE) Strategy

Do not rely on standard latex gloves. The lipophilic octyl chain allows the molecule to permeate
latex rapidly.

e Primary Barrier: Nitrile (Minimum 0.11 mm thickness) for splash protection.

» High-Risk Operations (Synthesis/Scale-up): Double-gloving is mandatory.[2] Inner layer:
Laminate (Silver Shield) or Butyl rubber. Outer layer: Nitrile (for dexterity).

» Respiratory: If handling powder (cold room) or heating the substance, use a P95/P100
particulate respirator or work strictly within a Fume Hood.
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Engineering Controls & Handling Protocol

This protocol ensures containment during the transition from solid to solution.

Diagram 2: Safe Handling Workflow
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Caption: Decision matrix for handling 2-Chloro-N-octylacetamide based on its physical state
(melting point ~37°C).
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Part 4: Emergency Response & Decontamination

Standard soap and water are insufficient for spills of alkylating agents because they do not
chemically deactivate the electrophile. You must use a nucleophilic quencher.

Decontamination Solution (The "Quench")

To destroy the reactive chloroacetyl group, use a solution that out-competes biological
nucleophiles:[2]

e Formula: 10% Sodium Thiosulfate (

) in water.

e Mechanism: The thiosulfate ion (

) attacks the
-carbon, displacing the chloride and forming a non-toxic water-soluble Bunte salt.

e Procedure:
o Cover spill with absorbent pads.
o Saturate pads with Thiosulfate solution.
o Wait 15 minutes (allow reaction kinetics to proceed).

o Clean area with soap and water (to remove the lipophilic residue).

First Aid

o Skin Contact: Wash immediately with soap and water for 15 minutes. Do not use ethanol (it
may enhance skin absorption of the lipophilic octyl chain).

o Eye Contact: Rinse for 15 minutes. Seek medical attention immediately (corneal alkylation
risk).[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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